Cas no 1806845-84-0 (Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-6-acetate)

• Product Name: Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-6-acetate
• CAS No: 1806845-84-0
• MF: C₁₂H₁₂F₂N₂O₃
• MW: 270.232089996338
• CID: 4806837
• Update Time: 2025-05-20

Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-6-acetate

• Inchi： 1S/C12H12F2N2O3/c1-3-19-9(17)5-8-4-7(6-15)11(18-2)10(16-8)12(13)14/h4,12H,3,5H2,1-2H3
• InChI Key： XTRWQYJSDJWXIP-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C#N)=CC(CC(=O)OCC)=N1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 356
• XLogP3: 1.4
• Topological Polar Surface Area: 72.2

Additional information on Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-6-acetate

Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-6-acetate (CAS No. 1806845-84-0): A Comprehensive Overview

Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-6-acetate (CAS No. 1806845-84-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its complex molecular structure, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular formula of Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-6-acetate is C₁₀H₉FN₂O₃, reflecting its composition of carbon, hydrogen, fluorine, nitrogen, and oxygen atoms. The presence of multiple functional groups, including a cyano group (-CN), a difluoromethyl group (-CF₂), and a methoxy group (-OCH₃), contributes to its reactivity and potential applications in synthetic chemistry.

In recent years, the demand for high-purity intermediates in drug development has led to increased interest in compounds like Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-6-acetate. Its structural features make it a versatile building block for the synthesis of more complex molecules, particularly in the area of heterocyclic chemistry. Heterocyclic compounds are widely used in pharmaceuticals due to their diverse biological activities and favorable pharmacokinetic properties.

The compound's difluoromethyl group is particularly noteworthy, as it is often incorporated into drug molecules to enhance metabolic stability and binding affinity. The cyano group can also play a crucial role in modulating the electronic properties of the molecule, influencing its interactions with biological targets. These features have made Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-6-acetate a subject of interest for medicinal chemists seeking to develop novel therapeutic agents.

Recent studies have highlighted the compound's potential in the synthesis of kinase inhibitors, which are among the most widely researched drug targets in oncology and inflammation. The pyridine core of Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-6-acetate provides a scaffold that can be modified to target specific enzymatic activities. For instance, modifications at the 4-cyano and 2-difluoromethyl positions have been shown to improve binding to protein kinases, leading to enhanced efficacy and selectivity.

The methoxy group at the 3-position adds another layer of functional diversity, allowing for further derivatization through etherification or other nucleophilic substitution reactions. This flexibility makes Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-6-acetate a valuable asset in combinatorial chemistry libraries, where large numbers of analogs can be generated rapidly to screen for biological activity.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. The unique combination of functional groups makes it suitable for synthesizing novel pesticides and herbicides that target specific enzymes or receptors in plants and pests. The difluoromethyl group, in particular, has been associated with increased bioavailability and resistance to degradation in agrochemical formulations.

The synthesis of Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-6-acetate typically involves multi-step organic reactions, starting from readily available precursors. Key steps often include nucleophilic substitution reactions, protection-deprotection strategies, and fluorination techniques. The efficiency and scalability of these synthetic routes are critical factors that influence the compound's availability for research purposes.

The purity of Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-6-acetate is another important consideration, as impurities can affect both its reactivity and its performance in downstream applications. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure high purity levels.

Ongoing research continues to explore new derivatives and applications of Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-6-acetate. For example, modifications aimed at enhancing its solubility or bioavailability could open up new therapeutic possibilities. Additionally, computational methods such as molecular modeling are being used to predict the biological activity of new analogs before they are synthesized experimentally.

The compound's role in drug discovery is further underscored by its presence in several patent filings related to novel therapeutic agents. These patents often highlight its use as an intermediate in the synthesis of molecules targeting various diseases, including cancer and infectious disorders. The versatility of Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-6-acetate makes it a promising candidate for future drug development efforts.

In conclusion, Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-6-acetate (CAS No. 1806845-84-0) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing biologically active molecules. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.